Cas no 83873-16-9 (Epoxy Metradiene)

Epoxy Metradiene structure

Product Name:Epoxy Metradiene

CAS No:83873-16-9

MF:C₂₂H₂₈O₄

MW:356.455327033997

CID:1058496

Update Time:2024-01-23

Epoxy Metradiene Chemical and Physical Properties

Names and Identifiers

- Epoxy Metradiene
- 6α-methyl-9,11β-epoxy-17α-hydroxy-pregna-1,4-diene-3,20-dione
- (6α,9β,11β)-9,11-Epoxy-17-hydroxy-6-methylpregna-1,4-diene-3,20-dione (ACI)
- Inchi： 1S/C22H28O4/c1-12-9-17-15-6-8-21(25,13(2)23)20(15,4)11-18-22(17,26-18)19(3)7-5-14(24)10-16(12)19/h5,7,10,12,15,17-18,25H,6,8-9,11H2,1-4H3/t12-,15-,17-,18-,19-,20-,21-,22+/m0/s1
- InChI Key： SIYXFDGWCLUFNE-SJTSTTJWSA-N
- SMILES： C[C@]12C=CC(=O)C=C1[C@@H](C)C[C@@H]1[C@@]32O[C@H]3C[C@@]2([C@@](O)(C(=O)C)CC[C@H]21)C

Computed Properties

Exact Mass: 356.19900

Experimental Properties

PSA: 66.90000
LogP: 2.99170

Epoxy Metradiene Production Method

Production Method 1

110664-42-1

83873-16-9

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin , Perchloric acid Solvents: Acetone , Water ; 4.5 h, 25 °C
1.2 Reagents: Potassium carbonate , Sodium bisulfite ; 4 h

Reference

Chemoselective hydrogenation of 17α-hydroxy-6-methylen-pregna-4,9(11)-diene-3,20-dione. Synthesis of fluorometholone

Marcos-Escribano, Andres; et al, Tetrahedron, 2009, 65(41), 8493-8496

Production Method 2

103944-99-6

83873-16-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , (1,1-Dimethylethyl)dimethylsilyl 1,1,1-trifluoromethanesulfonate Solvents: Dichloromethane ; 3 h, 10 °C
1.2 Reagents: Water ; 60 min
1.3 Reagents: Pyridine , Chloranil ; 16 h, 15 °C
2.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin , Perchloric acid Solvents: Acetone , Water ; 4.5 h, 25 °C
2.2 Reagents: Potassium carbonate , Sodium bisulfite ; 4 h

Reference

Chemoselective hydrogenation of 17α-hydroxy-6-methylen-pregna-4,9(11)-diene-3,20-dione. Synthesis of fluorometholone

Marcos-Escribano, Andres; et al, Tetrahedron, 2009, 65(41), 8493-8496